Cas no 1207005-39-7 (3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207005-39-7
• MF: C₂₀H₁₅FN₂OS
• MW: 350.409306764603
• CID: 5392661
• Update Time: 2025-06-14

3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-
• 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H15FN2OS/c1-13-4-2-3-5-16(13)17-11-25-19-18(17)22-12-23(20(19)24)10-14-6-8-15(21)9-7-14/h2-9,11-12H,10H2,1H3
• InChI Key： ADAXEOYDTBWCTQ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C2SC=C(C3=CC=CC=C3C)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1207005-39-7)

The compound 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1207005-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the thieno[3,2-d]pyrimidin-4-one core, coupled with the 4-fluorophenyl and 2-methylphenyl substituents, contributes to its high binding affinity and selectivity. Computational docking studies further support its interaction with key residues in the ATP-binding pocket of target kinases.

In vitro and in vivo evaluations have demonstrated promising results. For instance, the compound exhibited nanomolar inhibitory activity against specific tyrosine kinases, with IC50 values ranging from 10-50 nM. Additionally, preclinical models of rheumatoid arthritis and certain cancers showed significant reduction in disease progression upon treatment with this compound, suggesting its potential as a lead candidate for further development.

Mechanistic studies indicate that 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one modulates downstream signaling pathways, including MAPK and PI3K/AKT, leading to apoptosis in cancer cells and suppression of inflammatory cytokines. These findings are corroborated by transcriptomic and proteomic analyses, which reveal altered expression of genes involved in cell proliferation and immune response.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, such as improving oral bioavailability and reducing off-target effects. Recent efforts have focused on structural modifications, including the introduction of solubilizing groups and prodrug strategies, to enhance its drug-like properties.

In conclusion, 3-[(4-fluorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a promising scaffold for the development of novel therapeutics. Future research should prioritize translational studies to validate its efficacy and safety in clinical settings, as well as explore its potential in combination therapies.